Cas no 2228756-47-4 (2-(5-methoxypyridin-3-yl)morpholine)
2-(5-methoxypyridin-3-yl)morpholine Chemical and Physical Properties
Names and Identifiers
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- 2-(5-methoxypyridin-3-yl)morpholine
- 2228756-47-4
- EN300-1754211
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- Inchi: 1S/C10H14N2O2/c1-13-9-4-8(5-12-6-9)10-7-11-2-3-14-10/h4-6,10-11H,2-3,7H2,1H3
- InChI Key: JGRUMIGNZBWAPI-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1C=NC=C(C=1)OC
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 43.4Ų
2-(5-methoxypyridin-3-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754211-0.05g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-0.1g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-0.25g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-0.5g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-1.0g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1754211-2.5g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-5.0g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1754211-10.0g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1754211-1g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1754211-5g |
2-(5-methoxypyridin-3-yl)morpholine |
2228756-47-4 | 5g |
$3977.0 | 2023-09-20 |
2-(5-methoxypyridin-3-yl)morpholine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(5-methoxypyridin-3-yl)morpholine
Comprehensive Overview of 2-(5-Methoxypyridin-3-yl)Morpholine (CAS No. 2228756-47-4)
2-(5-Methoxypyridin-3-yl)morpholine (CAS No. 2228756-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a morpholine ring with a 5-methoxypyridin-3-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C10H14N2O2, reflects its balanced hydrophilicity and lipophilicity, which is critical for drug design and material science applications.
In recent years, the demand for heterocyclic compounds like 2-(5-methoxypyridin-3-yl)morpholine has surged, driven by their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine and cancer research. The compound's pyridine-morpholine hybrid structure also aligns with trends in fragment-based drug discovery (FBDD), a strategy frequently searched in AI-driven literature databases.
From a synthetic chemistry perspective, CAS No. 2228756-47-4 exemplifies modern green chemistry principles. Its preparation often involves catalytic cross-coupling reactions, a technique highlighted in sustainability-focused research. This resonates with the growing user interest in eco-friendly synthesis and atom economy, as evidenced by search engine analytics. The compound's methoxy group further enhances its stability, a property highly valued in high-throughput screening (HTS) workflows.
The physicochemical properties of 2-(5-methoxypyridin-3-yl)morpholine make it suitable for structure-activity relationship (SAR) studies. Its logP value (predicted ~1.2) and hydrogen bond acceptors/donors comply with Lipinski's Rule of Five, a frequent search term among medicinal chemists. These characteristics explain its inclusion in libraries for neurodegenerative disease research, another trending topic in scientific queries.
Analytical methods for characterizing CAS No. 2228756-47-4 typically involve LC-MS and NMR spectroscopy, techniques widely discussed in online forums. The compound's chromatographic purity (>98%) meets stringent requirements for preclinical studies, addressing common user concerns about compound QC standards. Its stability under accelerated degradation conditions also makes it a reference material in pharmaceutical impurity profiling.
In material science, the morpholine-pyridine scaffold of this compound shows promise for designing organic semiconductors and ligands for catalysis. These applications align with searches for next-generation electronic materials, particularly in OLED technology development. The methoxy substituent's electron-donating effect further enables fine-tuning of charge transport properties, a key focus in recent publications.
Regulatory aspects of 2-(5-methoxypyridin-3-yl)morpholine comply with major pharmacopeias, satisfying frequent queries about ICH guidelines compliance. Its non-hazardous classification (based on GHS criteria) facilitates global shipping, a practical concern for procurement specialists. The compound's patent landscape reveals applications in GPCR-targeted therapies, connecting to trending searches about drug repurposing strategies.
Future research directions for CAS No. 2228756-47-4 may explore its metal-organic framework (MOF) coordination chemistry or bioconjugation potential. These areas match emerging search trends in theranostic agents and targeted drug delivery. The compound's structural modularity also positions it as a candidate for DNA-encoded library (DEL) construction, a cutting-edge technique in hit identification.
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